Benzylspiro[indoline-3,4'-piperidine]-1'-carboxylateoxalate

• Molecular Formula: C22H24N2O6
• Molecular Weight: 412.4 g/mol
• IUPAC Name: benzyl spiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate;oxalic acid
• InChI: InChI=1S/C20H22N2O2.C2H2O4/c23-19(24-14-16-6-2-1-3-7-16)22-12-10-20(11-13-22)15-21-18-9-5-4-8-17(18)20;3-1(4)2(5)6/h1-9,21H,10-15H2;(H,3,4)(H,5,6)
• InChI Key: IVOKYFKAURXLTD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12CNC3=CC=CC=C23)C(=O)OCC4=CC=CC=C4.C(=O)(C(=O)O)O

Description

Benzylspiro[indoline-3,4’-piperidine]-1’-carboxylateoxalate is a complex organic compound with a unique spirocyclic structure. This compound is characterized by the presence of an indoline and a piperidine ring, which are fused together in a spiro configuration.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzylspiro[indoline-3,4’-piperidine]-1’-carboxylateoxalate typically involves a multi-step process starting from indoline. The initial step involves the formation of 3,4’-indoline-4-formaldehyde through a series of reactions. This intermediate is then subjected to a condensation reaction with a suitable amine compound to yield Benzylspiro[indoline-3,4’-piperidine].

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically be optimized for higher yields and purity, with careful control of reaction conditions such as temperature, pressure, and solvent choice. The use of continuous flow reactors and automated systems can enhance efficiency and scalability .